N-(2,3-dimethylphenyl)-2-[(4-nitrobenzyl)thio]acetamide

• IUPAC Name: N-(2,3-dimethylphenyl)-2-[(4-nitrophenyl)methylsulfanyl]acetamide
• InChI: InChI=1S/C17H18N2O3S/c1-12-4-3-5-16(13(12)2)18-17(20)11-23-10-14-6-8-15(9-7-14)19(21)22/h3-9H,10-11H2,1-2H3,(H,18,20)
• InChI Key: YSZYXADBYLXYFM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)CSCC2=CC=C(C=C2)[N+](=O)[O-])C
• Molecular Formula: C17H18N2O3S
• Molecular Weight: 330.4 g/mol

Description

N-(2,3-dimethylphenyl)-2-[(4-nitrobenzyl)thio]acetamide, commonly known as DNTB, is a chemical compound that has gained significant attention in the field of scientific research due to its unique properties. DNTB is a thiol-reactive compound that has the ability to modify cysteine residues in proteins.

Mechanism of Action

DNTB reacts with cysteine residues in proteins to form a covalent bond. This reaction results in the modification of the cysteine residue and can lead to changes in protein function. The reaction between DNTB and cysteine residues is reversible, allowing for the study of redox regulation in proteins.
Biochemical and Physiological Effects:
The biochemical and physiological effects of DNTB depend on the specific protein being studied. The modification of cysteine residues in proteins can lead to changes in protein function, which can have downstream effects on cellular processes. DNTB has been shown to affect the activity of enzymes, ion channels, and transcription factors.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DNTB in lab experiments is its specificity for cysteine residues. This allows for the selective modification of cysteine residues in proteins, which can provide insights into the role of these residues in protein function. However, the use of DNTB can also have limitations, such as the potential for off-target effects and the need for careful optimization of reaction conditions.

Future Directions

There are several future directions for the use of DNTB in scientific research. One area of interest is the development of new methods for the selective modification of cysteine residues in proteins. Additionally, DNTB could be used in the study of protein-protein interactions and the identification of small molecules that modulate these interactions. Finally, the use of DNTB in the study of redox signaling pathways could provide insights into the role of cysteine residues in these pathways.
Conclusion:
In conclusion, DNTB is a thiol-reactive compound that has gained significant attention in the field of scientific research. Its ability to selectively modify cysteine residues in proteins has made it a valuable tool for the study of protein function and redox regulation. While there are limitations to its use, the future directions for the use of DNTB in scientific research are promising.

Synthesis Methods

The synthesis of DNTB involves the reaction between 2,3-dimethylbenzylamine and 4-nitrobenzyl chloride in the presence of sodium hydride and acetic acid. The reaction results in the formation of DNTB, which is then purified using column chromatography. The purity of DNTB can be determined using high-performance liquid chromatography (HPLC) or mass spectrometry.

Scientific Research Applications

DNTB has been widely used in scientific research as a thiol-reactive compound. It has been used to study the redox regulation of proteins and the role of cysteine residues in protein function. DNTB has also been used to identify and quantify cysteine residues in proteins using mass spectrometry. Additionally, DNTB has been used to study the interaction between proteins and small molecules.